Cas no 1248282-91-8 (2-(Azidomethyl)-5-(4-fluorophenyl)oxazole)

• Product Name: 2-(Azidomethyl)-5-(4-fluorophenyl)oxazole
• CAS No: 1248282-91-8
• MF: C₁₀H₇FN₄O
• MW: 218.18718457222
• CID: 4773384
• Update Time: 2025-05-23

2-(Azidomethyl)-5-(4-fluorophenyl)oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(azidomethyl)-5-(4-fluorophenyl)oxazole
• 2-(azidomethyl)-5-(4-fluorophenyl)-1,3-oxazole
• 2-(Azidomethyl)-5-(4-fluorophenyl)oxazole

• Inchi： 1S/C10H7FN4O/c11-8-3-1-7(2-4-8)9-5-13-10(16-9)6-14-15-12/h1-5H,6H2
• InChI Key： FDQQZTWQMOWSOU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CN=C(CN=[N+]=[N-])O1

Computed Properties

• Exact Mass: 218.06038902 g/mol
• Monoisotopic Mass: 218.06038902 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 40.4
• Molecular Weight: 218.19

Additional information on 2-(Azidomethyl)-5-(4-fluorophenyl)oxazole

2-(Azidomethyl)-5-(4-fluorophenyl)oxazole: A Comprehensive Overview

The compound 2-(Azidomethyl)-5-(4-fluorophenyl)oxazole, with the CAS number 1248282-91-8, is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is characterized by its oxazole ring, a five-membered aromatic structure containing two double bonds, one oxygen atom, and one nitrogen atom. The substitution pattern of this compound includes an azidomethyl group at the 2-position and a 4-fluorophenyl group at the 5-position, which contributes to its unique chemical properties and potential applications.

The synthesis of 2-(Azidomethyl)-5-(4-fluorophenyl)oxazole typically involves a multi-step process, often utilizing nucleophilic aromatic substitution or coupling reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of such heterocycles, leveraging transition metal catalysts and microwave-assisted synthesis techniques. These methods not only enhance the yield but also improve the purity of the final product, making it more suitable for downstream applications in drug discovery and material science.

In terms of biological activity, 2-(Azidomethyl)-5-(4-fluorophenyl)oxazole has been explored for its potential as a building block in medicinal chemistry. The azide group is particularly valuable in click chemistry reactions, such as the Huisgen cycloaddition, which allows for the rapid assembly of complex molecules. This feature has made the compound a valuable precursor in the development of bioactive molecules targeting various therapeutic areas, including cancer, inflammation, and infectious diseases.

Recent studies have highlighted the role of oxazoles in modulating enzyme activity and receptor binding. For instance, researchers have demonstrated that substituents at the 2- and 5-positions of oxazole rings can significantly influence the molecule's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). In particular, the presence of a fluorophenyl group enhances lipophilicity, which may improve bioavailability when used as a drug candidate.

The application of computational chemistry tools has further elucidated the molecular interactions of 2-(Azidomethyl)-5-(4-fluorophenyl)oxazole. Quantum mechanical calculations and molecular docking studies have provided insights into its potential binding modes with target proteins. These findings are crucial for guiding medicinal chemists in optimizing lead compounds derived from this scaffold.

In conclusion, 2-(Azidomethyl)-5-(4-fluorophenyl)oxazole represents a versatile building block with promising applications in drug discovery and chemical synthesis. Its unique structure and reactivity make it an invaluable tool for researchers aiming to develop novel therapeutic agents. As ongoing research continues to uncover new aspects of its properties and applications, this compound is poised to play an increasingly important role in advancing modern medicine.